![molecular formula C7H10Cl2N2O B6182568 5H,6H,7H-pyrrolo[3,4-b]pyridin-2-ol dihydrochloride CAS No. 2613382-91-3](/img/no-structure.png)
5H,6H,7H-pyrrolo[3,4-b]pyridin-2-ol dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5H,6H,7H-pyrrolo[3,4-b]pyridin-2-ol dihydrochloride is a compound that belongs to the class of organic compounds known as phenylpyridines . These are polycyclic aromatic compounds containing a benzene ring linked to a pyridine ring through a CC or CN bond . It has been mentioned in patents as a Bcl-xL protein inhibitor for use as pro-apoptotic agents for treating cancer, autoimmune diseases, or immune system diseases .
Molecular Structure Analysis
The InChI code for this compound is1S/C7H8N2O.2ClH/c10-7-2-1-5-3-8-4-6 (5)9-7;;/h1-2,8H,3-4H2, (H,9,10);2*1H
. This code represents the molecular structure of the compound. The compound has a molecular weight of 209.07 . Physical And Chemical Properties Analysis
This compound is a powder at room temperature . More specific physical and chemical properties may be found in specialized chemical literature or databases.Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include wearing protective gloves, clothing, eye protection, and face protection. If the compound comes into contact with the skin, it should be washed off with plenty of soap and water. If inhaled, the affected person should be moved to fresh air and kept at rest in a position comfortable for breathing .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 5H,6H,7H-pyrrolo[3,4-b]pyridin-2-ol dihydrochloride involves the reaction of 2-aminopyridine with ethyl acetoacetate to form 5-ethyl-7H-pyrrolo[3,4-b]pyridin-2-one, which is then reduced to 5-ethyl-7H-pyrrolo[3,4-b]pyridin-2-ol. The resulting compound is then reacted with hydrochloric acid to form the dihydrochloride salt of 5H,6H,7H-pyrrolo[3,4-b]pyridin-2-ol.", "Starting Materials": ["2-aminopyridine", "ethyl acetoacetate", "sodium borohydride", "hydrochloric acid"], "Reaction": ["Step 1: React 2-aminopyridine with ethyl acetoacetate in the presence of a base catalyst to form 5-ethyl-7H-pyrrolo[3,4-b]pyridin-2-one.", "Step 2: Reduce 5-ethyl-7H-pyrrolo[3,4-b]pyridin-2-one with sodium borohydride to form 5-ethyl-7H-pyrrolo[3,4-b]pyridin-2-ol.", "Step 3: React 5-ethyl-7H-pyrrolo[3,4-b]pyridin-2-ol with hydrochloric acid to form the dihydrochloride salt of 5H,6H,7H-pyrrolo[3,4-b]pyridin-2-ol."] } | |
2613382-91-3 | |
Molecular Formula |
C7H10Cl2N2O |
Molecular Weight |
209.07 g/mol |
IUPAC Name |
1,5,6,7-tetrahydropyrrolo[3,4-b]pyridin-2-one;dihydrochloride |
InChI |
InChI=1S/C7H8N2O.2ClH/c10-7-2-1-5-3-8-4-6(5)9-7;;/h1-2,8H,3-4H2,(H,9,10);2*1H |
InChI Key |
RZKOYBXUFMZXSK-UHFFFAOYSA-N |
Canonical SMILES |
C1C2=C(CN1)NC(=O)C=C2.Cl.Cl |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.